Cas no 26413-53-6 (Benzoic acid, 2-[(2-carboxyethyl)amino]-4-chloro-)

• Product Name: Benzoic acid, 2-[(2-carboxyethyl)amino]-4-chloro-
• CAS No: 26413-53-6
• MF: C₁₀H₁₀ClNO₄
• MW: 243.643702030182
• CID: 1427547
• PubChem ID: 44719365
• Update Time: 2025-04-20

Benzoic acid, 2-[(2-carboxyethyl)amino]-4-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(2-carboxyethyl)amino]-4-chloro-
• 2-(2-carboxyethylamino)-4-chlorobenzoic acid
• 26413-53-6
• DTXSID20660342
• beta-(2-carboxy-5-chlorophenylamino) propionic acid
• 2-[(2-Carboxyethyl)amino]-4-chlorobenzoic acid

• Inchi： 1S/C10H10ClNO4/c11-6-1-2-7(10(15)16)8(5-6)12-4-3-9(13)14/h1-2,5,12H,3-4H2,(H,13,14)(H,15,16)
• InChI Key： JTYCNEWAIOMWPN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)NCCC(=O)O

Computed Properties

• Exact Mass: 243.0299
• Monoisotopic Mass: 243.0298355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• PSA: 86.63